Cas no 14661-69-9 ((E)-2-(2-Tosylhydrazono)acetyl chloride)

• Product Name: (E)-2-(2-Tosylhydrazono)acetyl chloride
• CAS No: 14661-69-9
• MF: C₉H₉ClN₂O₃S
• MW: 260.697359800339
• CID: 1039450
• PubChem ID: 57296158
• Update Time: 2025-08-03

(E)-2-(2-Tosylhydrazono)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Tosylhydrazono)acetyl chloride
• 2-[(4-methylphenyl)sulfonylhydrazinylidene]acetyl chloride
• glyoxylic acid chloride p-toluenesulfonylhydrazone
• p-toluenesulfonylhydrazone of glyoxylic acid chloride
• p-TsNHNCHCOCl
• Glyoxylic acid chloride tosylhydrazone
• GLYOXYLYL CHLORIDE P-TOLUENESULFONYLHYDRAZONE
• [(p-Toluenesulfonyl)hydrazono]acetyl chloride
• Benzenesulfonic acid, 4-Methyl-, (2-chloro-2-oxoethylidene)hydrazide
• Benzenesulfonic acid, 4-methyl-, 2-(2-chloro-2-oxoethylidene)hydrazide
• [2-(4-Methylbenzene-1-sulfonyl)hydrazinylidene]acetyl chloride
• SCHEMBL4883526
• DTXSID60720772
• HQXCAVDYGRHYMF-UHFFFAOYSA-N
• glyoxylic acid chloride (p-toluenesulfonyl)hydrazone
• 14661-69-9

• MDL： MFCD16876729
• Inchi： 1S/C9H9ClN2O3S/c1-7-2-4-8(5-3-7)16(14,15)12-11-6-9(10)13/h2-6,12H,1H3
• InChI Key： HQXCAVDYGRHYMF-UHFFFAOYSA-N
• SMILES： ClC(C=NNS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 260.00200
• Monoisotopic Mass: 260.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-153 ºC
• Boiling Point: 405.0±38.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 83.98000
• LogP: 2.49620

(E)-2-(2-Tosylhydrazono)acetyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (E)-2-(2-Tosylhydrazono)acetyl chloride

Recent Advances in the Application of (E)-2-(2-Tosylhydrazono)acetyl chloride (CAS: 14661-69-9) in Chemical Biology and Pharmaceutical Research

The compound (E)-2-(2-Tosylhydrazono)acetyl chloride (CAS: 14661-69-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This reagent, characterized by its tosylhydrazone functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the fields of oncology and infectious diseases. The unique reactivity of this compound enables the formation of carbon-carbon and carbon-heteroatom bonds, making it a valuable tool for medicinal chemists.

One of the most notable advancements involves the use of (E)-2-(2-Tosylhydrazono)acetyl chloride in the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing pyrazole-based scaffolds, which are prevalent in kinase inhibitor design. The researchers utilized this compound to introduce a tosylhydrazone moiety into the core structure, resulting in enhanced binding affinity and selectivity for specific kinase targets. This approach has opened new avenues for the development of next-generation kinase inhibitors with improved pharmacokinetic properties.

In addition to its role in small molecule drug discovery, (E)-2-(2-Tosylhydrazono)acetyl chloride has found applications in bioconjugation chemistry. A recent report in Bioconjugate Chemistry (2024) detailed its use in the site-specific modification of proteins and antibodies. The compound's ability to react selectively with amino acid side chains, such as lysine and cysteine, enables the precise attachment of payloads, including fluorescent dyes and cytotoxic agents. This technology holds promise for the development of advanced antibody-drug conjugates (ADCs) and diagnostic probes.

Further investigations have explored the mechanistic aspects of (E)-2-(2-Tosylhydrazono)acetyl chloride's reactivity. Density functional theory (DFT) calculations, as described in a 2024 Organic Letters publication, have provided insights into the compound's electronic structure and reaction pathways. These computational studies have rationalized its high reactivity towards nucleophiles and have guided the optimization of reaction conditions for various synthetic transformations. Such fundamental understanding is crucial for expanding the scope of its applications in medicinal chemistry.

The safety profile and scalability of (E)-2-(2-Tosylhydrazono)acetyl chloride have also been subjects of recent research. A 2023 study in Organic Process Research & Development addressed the challenges associated with its large-scale production and handling. The authors developed a robust synthetic protocol that minimizes the formation of byproducts and ensures consistent quality, making the compound more accessible for industrial applications. These advancements are particularly important as the demand for this reagent continues to grow in pharmaceutical manufacturing.

Looking forward, researchers anticipate that (E)-2-(2-Tosylhydrazono)acetyl chloride will play an increasingly important role in the development of covalent drugs and PROTACs (Proteolysis Targeting Chimeras). Its unique chemical properties make it an ideal candidate for constructing warheads that can form reversible covalent bonds with target proteins. Several pharmaceutical companies have already incorporated this compound into their drug discovery pipelines, as evidenced by recent patent filings in 2024. The continued exploration of its applications is expected to yield novel therapeutic agents with improved efficacy and safety profiles.